Cas no 87706-91-0 (Benzamide, 4-(benzoylamino)-N-[4-(benzoylamino)phenyl]-)

• Product Name: Benzamide, 4-(benzoylamino)-N-[4-(benzoylamino)phenyl]-
• CAS No: 87706-91-0
• MF: C₂₇H₂₁N₃O₃
• MW: 435.473946332932
• CID: 653224
• PubChem ID: 71412304
• Update Time: 2025-04-19

Benzamide, 4-(benzoylamino)-N-[4-(benzoylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(benzoylamino)-N-[4-(benzoylamino)phenyl]-
• 4-benzamido-N-(4-benzamidophenyl)benzamide
• 87706-91-0
• DTXSID10831867
• SCHEMBL18103163

• Inchi： 1S/C27H21N3O3/c31-25(19-7-3-1-4-8-19)28-22-13-11-21(12-14-22)27(33)30-24-17-15-23(16-18-24)29-26(32)20-9-5-2-6-10-20/h1-18H,(H,28,31)(H,29,32)(H,30,33)
• InChI Key： BFMYIJSTQRXORV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)NC1C=CC(=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 435.15829154g/mol
• Monoisotopic Mass: 435.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87.3Ų